Cas no 58814-41-8 (3-tert-butylisoquinolin-1-amine)

• Product Name: 3-tert-butylisoquinolin-1-amine
• CAS No: 58814-41-8
• MF: C₁₃H₁₆N₂
• MW: 200.279542922974
• CID: 1612327
• PubChem ID: 3041923
• Update Time: 2025-04-21

3-tert-butylisoquinolin-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-tert-butylisoquinolin-1-amine
• BRN 0474703
• 1-Isoquinolinamine, 3-(1,1-dimethylethyl)-
• DB-339538
• Isoquinoline, 1-amino-3-tert-butyl-
• AKOS005232368
• SCHEMBL1370441
• 5-22-10-00433 (Beilstein Handbook Reference)
• 1-Amino-3-tert-butylisoquinoline
• 58814-41-8
• DTXSID30207545

• Inchi： 1S/C13H16N2/c1-13(2,3)11-8-9-6-4-5-7-10(9)12(14)15-11/h4-8H,1-3H3,(H2,14,15)
• InChI Key： BXWSZTOFUTUGKG-UHFFFAOYSA-N
• SMILES： N1C(=C2C=CC=CC2=CC=1C(C)(C)C)N

Computed Properties

• Exact Mass: 200.13148
• Monoisotopic Mass: 200.131348519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 38.9Ų

Experimental Properties

• PSA: 38.91